Cas no 392318-25-1 (ethyl 2-({5-3-(trifluoromethyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate)

• Product Name: ethyl 2-({5-3-(trifluoromethyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate
• CAS No: 392318-25-1
• MF: C₁₄H₁₂F₃N₃O₃S₂
• MW: 391.388590812683
• CID: 6438071
• Update Time: 2025-10-24

ethyl 2-({5-3-(trifluoromethyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({5-3-(trifluoromethyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate
• ethyl 2-((5-(3-(trifluoromethyl)benzamido)-1,3,4-thiadiazol-2-yl)thio)acetate
• Acetic acid, 2-[[5-[[3-(trifluoromethyl)benzoyl]amino]-1,3,4-thiadiazol-2-yl]thio]-, ethyl ester

• Inchi： 1S/C14H12F3N3O3S2/c1-2-23-10(21)7-24-13-20-19-12(25-13)18-11(22)8-4-3-5-9(6-8)14(15,16)17/h3-6H,2,7H2,1H3,(H,18,19,22)
• InChI Key： LVOVICMFJHNLLG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=NN=C(NC(=O)C2=CC=CC(C(F)(F)F)=C2)S1

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 7.25±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on ethyl 2-({5-3-(trifluoromethyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate

Comprehensive Overview of Ethyl 2-({5-3-(Trifluoromethyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate (CAS No. 392318-25-1)

Ethyl 2-({5-3-(trifluoromethyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate (CAS No. 392318-25-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the 1,3,4-thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the trifluoromethyl group and the thiadiazole ring in its structure makes it a promising candidate for various applications, including drug development and material science.

The molecular structure of ethyl 2-({5-3-(trifluoromethyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate features a unique combination of functional groups, such as the acetate ester and the sulfanyl linkage, which contribute to its reactivity and potential utility. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition or antimicrobial activity. The trifluoromethyl moiety, in particular, is a hotspot in modern drug design due to its ability to enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like ethyl 2-({5-3-(trifluoromethyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate has surged, driven by their applications in pharmaceuticals and agrochemicals. The compound's CAS No. 392318-25-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its potential as a bioactive scaffold has been highlighted in studies focusing on antibacterial and antifungal agents, aligning with the growing need for novel antimicrobial solutions amid rising antibiotic resistance.

From a synthetic perspective, the preparation of ethyl 2-({5-3-(trifluoromethyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate involves multi-step organic reactions, including amide coupling and thioether formation. These processes are of interest to chemists working on green chemistry and sustainable synthesis, as they seek to minimize environmental impact while maintaining high yields. The compound's solubility and stability under various conditions are also critical factors for its practical use in formulations.

The versatility of 1,3,4-thiadiazole derivatives like this compound extends beyond pharmaceuticals. They are also explored in material science for applications such as organic electronics and corrosion inhibitors. The trifluoromethyl group enhances the compound's lipophilicity, making it valuable in designing materials with specific surface properties. This dual applicability in life sciences and industrial chemistry underscores its importance in interdisciplinary research.

As the scientific community continues to investigate ethyl 2-({5-3-(trifluoromethyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate, its potential for patentable innovations grows. Researchers are particularly interested in its structure-activity relationships (SAR), which could unlock new therapeutic or functional uses. The compound's CAS No. 392318-25-1 serves as a key identifier in patent filings and regulatory submissions, ensuring its traceability in global markets.

In conclusion, ethyl 2-({5-3-(trifluoromethyl)benzamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate represents a fascinating example of how heterocyclic chemistry can address contemporary challenges in health and technology. Its unique structural features and broad applicability make it a subject of ongoing research, with promising prospects for future breakthroughs. Whether in drug discovery or advanced materials, this compound exemplifies the synergy between molecular design and real-world solutions.